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Compound of Interest

Compound Name: Allyl fluoride

Cat. No.: B1294484

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal safety data sheet (SDS), institutional safety protocols, or
professional safety training. Always consult the most current SDS for allyl fluoride and adhere
to all applicable local, state, and federal regulations before handling this chemical.

Executive Summary

Allyl fluoride (3-fluoro-1-propene) is a valuable reagent in organic synthesis, particularly in the
development of novel pharmaceutical compounds.[1] However, its high volatility, flammability,
and potential health hazards necessitate stringent safety and handling protocols. This guide
provides a comprehensive overview of the chemical and physical properties of allyl fluoride,
its associated hazards, and detailed procedures for its safe handling, storage, and disposal to
mitigate risks in a research and development setting.

Chemical and Physical Properties

Allyl fluoride is a colorless gas under standard conditions, often supplied as a liquefied gas
under pressure.[1][2] Its physical properties are critical for understanding its behavior and
potential for exposure.

Table 1: Physical and Chemical Properties of Allyl Fluoride
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Property Value Reference
CAS Number 818-92-8 [1][3]
Molecular Formula C3H5F [1][4]
Molecular Weight 60.07 g/mol [1114]
Boiling Point -10°Cto-3°C [2][4]1[5][6]
Density 0.764 g/cm3 [31[41[5]
Vapor Pressure 1940 mmHg at 25°C [7]
Appearance Colorless gas [2]

Odor Strong, pungent, disagreeable [7]

Hazard Identification and Classification

Allyl fluoride is classified as a hazardous substance with multiple risk factors.[1] It is crucial for
all personnel to be thoroughly familiar with these hazards before commencing any work.

Table 2: GHS Hazard Classification for Allyl Fluoride
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Hazard Class

GHS Classification

Hazard Statement

Flammability

Flammable Gas, Category 2

H221: Flammable gas

Pressure Hazard

Liquefied Gas

H280: Contains gas under

pressure; may explode if

heated
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Damage/Irritation Category 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Narcotic effects)

H336: May cause drowsiness

or dizziness

Asphyxiation

Simple Asphyxiant

H380: May displace oxygen

and cause rapid suffocation

Source: SynQuest Laboratories, Inc. Safety Data Sheet[1]

// Nodes AllylFluoride [label="Allyl Fluoride", fillcolor="#EA4335", fontcolor="#FFFFFF"];
FlammableGas [label="Flammable Gas\n(H221)", fillcolor="#FBBCO05", fontcolor="#202124"];
PressurizedGas [label="Pressurized Liquefied Gas\n(H280)", fillcolor="#FBBCO05",
fontcolor="#202124"]; HealthHazard [label="Health Hazard", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Irritant [label="Irritant\n(Skin/Eye/Respiratory)\n(H315, H319, H335)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; CNSDepressant [label="CNS
Depressant\n(Drowsiness/Dizziness)\n(H336)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Asphyxiant [label="Simple Asphyxiant\n(H380)", fillcolor="#34A853", fontcolor="#FFFFFF"];

/l Edges AllylFluoride -> FlammableGas [label="Physical Hazard", color="#202124"];
AllylFluoride -> PressurizedGas [label="Physical Hazard", color="#202124"]; AllylFluoride ->
HealthHazard [label="Health Hazard", color="#202124"]; HealthHazard -> Irritant
[label="Causes", color="#5F6368"]; HealthHazard -> CNSDepressant [label="May Cause",

color="#5F6368"]; HealthHazard -> Asphyxiant [label="May Displace Oxygen",

color="#5F6368"]; } Figure 1: Allyl Fluoride Primary Hazard Relationships.
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Safety and Handling Precautions

Safe handling of allyl fluoride requires a multi-layered approach, incorporating engineering
controls, appropriate personal protective equipment (PPE), and strict adherence to established
protocols.

Engineering Controls

e Fume Hood: All manipulations of allyl fluoride must be conducted in a certified chemical
fume hood with sufficient ventilation to minimize inhalation exposure.[3]

e Gas Cabinet: For cylinder storage and use, a dedicated, ventilated gas cabinet is
recommended.

o Leak Detection: An oxygen detector should be in place where asphyxiating gases may be
released.[1] Continuous monitoring for flammable gases is also advisable.

e Grounding: All equipment and containers must be properly grounded and bonded to prevent
static discharge, which could serve as an ignition source.[1][8]

e Emergency Systems: Emergency eyewash stations and safety showers must be readily
accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling allyl fluoride.

Table 3: Recommended Personal Protective Equipment for Allyl Fluoride
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Body Part PPE Specification Rationale
Provides protection against
) o skin irritation and potential
Double Gloving:- Inner: Nitrile _ _ _
frostbite from the liquefied gas.
Hands gloves- Outer: Neoprene or
[1] Neoprene offers good
Butyl rubber gloves.[9] ] )
resistance to fluorine
compounds.[10]
Protects against splashes of
] liquefied gas, which can cause
Chemical splash goggles and o )
Eyes/Face ) severe eye injury and frostbite,
a full-face shield.[1] o
and from potential irritant
vapors.[1]
Offers protection against
Body Flame-resistant lab coat.[10] accidental splashes and

potential flash fires.

Respiratory

A NIOSH-approved respirator
with cartridges for organic
vapors/acid gases may be
required for non-routine

operations or emergencies.[1]

[9]

Required in situations where
engineering controls are
insufficient or during

emergency response.[1]

Feet

Closed-toe shoes, preferably

safety shoes.[1]

Protects feet from spills and

falling objects.

/ Nodes Prep [label="Preparation\n(Review SDS, Don PPE)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Setup [label="System Setup\n(In Fume Hood, Grounding)",
fillcolor="#FBBCO05", fontcolor="#202124"]; Cylinder [label="Cylinder Connection\n(Secure,
Leak Check)", fillcolor="#FBBCO05", fontcolor="#202124"]; Reaction [label="Perform
Reaction\n(Controlled Addition)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Quench
[label="Quench/Workup\n(Neutralize Excess)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Cleanup [label="Decontamination & Waste Disposal", fillcolor="#5F6368",
fontcolor="#FFFFFF"]; Doff [label="Doff PPE & Personal Hygiene", fillcolor="#4285F4",

fontcolor="#FFFFFF"];
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I/l Edges Prep -> Setup; Setup -> Cylinder; Cylinder -> Reaction; Reaction -> Quench; Quench
-> Cleanup; Cleanup -> Doff; } Figure 2: Standard Workflow for Handling Allyl Fluoride.

Experimental Protocol: General Procedure for a
Reaction with Allyl Fluoride

o Pre-Experiment Safety Review:

[¢]

Thoroughly read and understand the Safety Data Sheet for allyl fluoride and all other
reagents.[10]

[¢]

Prepare a written experimental plan that includes a risk assessment.

o

Ensure all necessary PPE is available and in good condition.

o

Verify the functionality of the fume hood, safety shower, and eyewash station.

e Apparatus Setup:

[¢]

Assemble all glassware and equipment inside a certified chemical fume hood.

o

Ensure the reaction vessel is appropriately sized and free of defects.

o

Ground all metal equipment, including clamps and stands, to prevent static electricity
buildup.[8]

o

Set up a cooling bath for the reaction vessel if the reaction is exothermic.
o Handling the Allyl Fluoride Cylinder:

o Secure the allyl fluoride cylinder firmly to a stable surface within the fume hood or a gas
cabinet.[1]

o Use a regulator and tubing material compatible with allyl fluoride.

o After connecting the regulator, perform a leak test using an inert gas (e.g., nitrogen) and a
soap solution before introducing allyl fluoride.[10]
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o Performing the Reaction:

o Cool the reaction solvent and other reagents to the desired temperature before introducing
allyl fluoride.

o Slowly bubble the gaseous allyl fluoride into the reaction mixture or add the condensed
liquid via a cannula.

o Continuously monitor the reaction temperature and pressure.
o Post-Reaction Workup and Decontamination:

o Upon completion, quench any unreacted allyl fluoride using a suitable reagent as
determined by the specific reaction chemistry.

o Close the main valve of the allyl fluoride cylinder. Purge the regulator and tubing with an
inert gas into a scrubbing solution.

o Decontaminate all equipment that came into contact with allyl fluoride.
Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
e Storage:

o Store allyl fluoride cylinders in a cool, dry, well-ventilated area, away from direct sunlight
and sources of ignition.[1] The storage temperature should not exceed 50°C (125°F).[1]

o Cylinders must be stored upright and securely chained to prevent falling.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

» Disposal:

o Do not attempt to dispose of residual allyl fluoride. Empty cylinders should be returned to
the supplier with the valve protection cap securely in place.[10]
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o All waste materials contaminated with allyl fluoride, including reaction residues and
cleaning materials, must be treated as hazardous waste.[11]

o Dispose of hazardous waste through your institution's environmental health and safety
office, following all local and federal regulations.[11] Never dispose of allyl fluoride or
contaminated materials down the drain.[12]

Emergency Procedures

In the event of an emergency, prompt and correct action is essential.

Spills and Leaks

o Small Leak (in fume hood): If a small leak is detected from tubing or a fitting, immediately
close the cylinder valve if safe to do so. Allow the fume hood to ventilate the area.

e Large Leak/Spill:

[¢]

Evacuate all non-essential personnel from the area and restrict access.[13]

If safe to do so, shut off the source of the leak and any nearby ignition sources.[13]

o

Increase ventilation to the area.

[e]

o

Contact your institution's emergency response team and environmental health and safety
office immediately.

Exposure Response

 Inhalation: Immediately move the affected person to fresh air.[1] If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[1] Symptoms may
include drowsiness or dizziness.[1]

o Skin Contact: The liquefied gas can cause frostbite or cold burns.[1] Immediately flush the
affected area with lukewarm water for at least 15 minutes.[1] Do not rub the area. Remove
contaminated clothing. Seek immediate medical attention.
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o Eye Contact: Direct contact with the liquefied gas can cause severe eye injury.[1]
Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.[1] Seek immediate medical attention.

 Ingestion: Ingestion is unlikely for a gas but could occur with condensed liquid. Do NOT
induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

// Nodes Incident [label="Incident Occurs\n(Spill, Exposure)", fillcolor="#EA4335",
fontcolor="#FFFFFF", shape=ellipse]; SafeToAct [label="Is it safe to act?", fillcolor="#FBBCO05",
fontcolor="#202124"]; Evacuate [label="Evacuate Area\nCall Emergency Services",
fillcolor="#EA4335", fontcolor="#FFFFFF", shape=box]; Assess [label="Assess Incident Type",
fillcolor="#FBBCO05", fontcolor="#202124"]; Spill [label="Spill / Leak", fillcolor="#4285F4",
fontcolor="#FFFFFF", shape=box]; Exposure [label="Personnel Exposure", fillcolor="#4285F4",
fontcolor="#FFFFFF", shape=Dbox]; Isolate [label="Isolate & Ventilate\n(If Safe)",
fillcolor="#34A853", fontcolor="#FFFFFF", shape=Dbox]; FirstAid [label="Administer First
Aid\n(Shower, Eyewash)", fillcolor="#34A853", fontcolor="#FFFFFF", shape=box]; Report
[label="Report to Supervisor\n& EHS", fillcolor="#5F6368", fontcolor="#FFFFFF", shape=box];

// Edges Incident -> SafeToAct [color="#202124"]; SafeToAct -> Evacuate [label="No",
color="#EA4335"]; SafeToAct -> Assess [label="Yes", color="#34A853"]; Assess -> Spill
[label="Spill", color="#5F6368"]; Assess -> Exposure [label="Exposure", color="#5F6368"]; Spill
-> |solate [color="#5F6368"]; Exposure -> FirstAid [color="#5F6368"]; Isolate -> Report
[color="#5F6368"]; FirstAid -> Report [label="Seek Medical Attention", color="#5F6368"]; }
Figure 3: Emergency Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Allyl Fluoride: Safety
and Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294484+#allyl-fluoride-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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